Cas no 341940-71-4 (ethyl (3-chloro-2-methylphenyl)carbamoylformate)
ethyl (3-chloro-2-methylphenyl)carbamoylformate Chemical and Physical Properties
Names and Identifiers
-
- N-(3-Chloro-2-methyl-phenyl)-oxalamic acid ethyl ester
- ethyl 2-(3-chloro-2-methylanilino)-2-oxoacetate
- F2189-0433
- 341940-71-4
- BS-4509
- ethyl[(3-chloro-2-methylphenyl)carbamoyl]formate
- ethyl [(3-chloro-2-methylphenyl)amino](oxo)acetate
- SCHEMBL15144591
- acetic acid, 2-[(3-chloro-2-methylphenyl)amino]-2-oxo-, ethyl ester
- NCI60_011645
- EN300-235838
- NSC-634925
- NSC634925
- ethyl [(3-chloro-2-methylphenyl)carbamoyl]formate
- AKOS000344197
- Ethyl (3-chloro-2-methylanilino)(oxo)acetate
- CHEMBL1969697
- ethyl 2-(3-chloro-2-methyl-anilino)-2-oxo-acetate
- STK057356
- AG-690/08509060
- ethyl (3-chloro-2-methylphenyl)carbamoylformate
-
- MDL: MFCD00448323
- Inchi: 1S/C11H12ClNO3/c1-3-16-11(15)10(14)13-9-6-4-5-8(12)7(9)2/h4-6H,3H2,1-2H3,(H,13,14)
- InChI Key: JBPNCPVTNOZJMQ-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1C)NC(C(=O)OCC)=O
Computed Properties
- Exact Mass: 241.0505709Da
- Monoisotopic Mass: 241.0505709Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 55.4Ų
ethyl (3-chloro-2-methylphenyl)carbamoylformate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-235838-0.05g |
ethyl [(3-chloro-2-methylphenyl)carbamoyl]formate |
341940-71-4 | 95.0% | 0.05g |
$76.0 | 2025-02-19 | |
| Enamine | EN300-235838-0.1g |
ethyl [(3-chloro-2-methylphenyl)carbamoyl]formate |
341940-71-4 | 95.0% | 0.1g |
$113.0 | 2025-02-19 | |
| Enamine | EN300-235838-0.25g |
ethyl [(3-chloro-2-methylphenyl)carbamoyl]formate |
341940-71-4 | 95.0% | 0.25g |
$162.0 | 2025-02-19 | |
| Enamine | EN300-235838-0.5g |
ethyl [(3-chloro-2-methylphenyl)carbamoyl]formate |
341940-71-4 | 95.0% | 0.5g |
$310.0 | 2025-02-19 | |
| Enamine | EN300-235838-1.0g |
ethyl [(3-chloro-2-methylphenyl)carbamoyl]formate |
341940-71-4 | 95.0% | 1.0g |
$414.0 | 2025-02-19 | |
| Enamine | EN300-235838-2.5g |
ethyl [(3-chloro-2-methylphenyl)carbamoyl]formate |
341940-71-4 | 95.0% | 2.5g |
$810.0 | 2025-02-19 | |
| Enamine | EN300-235838-5.0g |
ethyl [(3-chloro-2-methylphenyl)carbamoyl]formate |
341940-71-4 | 95.0% | 5.0g |
$1199.0 | 2025-02-19 | |
| Enamine | EN300-235838-10.0g |
ethyl [(3-chloro-2-methylphenyl)carbamoyl]formate |
341940-71-4 | 95.0% | 10.0g |
$1778.0 | 2025-02-19 | |
| Life Chemicals | F2189-0433-2μmol |
ethyl [(3-chloro-2-methylphenyl)carbamoyl]formate |
341940-71-4 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F2189-0433-5μmol |
ethyl [(3-chloro-2-methylphenyl)carbamoyl]formate |
341940-71-4 | 90%+ | 5μmol |
$63.0 | 2023-07-28 |
ethyl (3-chloro-2-methylphenyl)carbamoylformate Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on ethyl (3-chloro-2-methylphenyl)carbamoylformate
Comprehensive Analysis of Ethyl (3-Chloro-2-methylphenyl)carbamoylformate (CAS No. 341940-71-4)
Ethyl (3-chloro-2-methylphenyl)carbamoylformate, identified by its CAS number 341940-71-4, is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of carbamate esters, which are widely studied for their versatile chemical properties and potential biological activities. The presence of both chloro and methyl substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.
In recent years, the demand for ethyl (3-chloro-2-methylphenyl)carbamoylformate has surged due to its role in the development of novel crop protection agents and pharmaceutical intermediates. Researchers are particularly interested in its potential as a building block for designing molecules with targeted biological effects. The compound's unique structure allows for modifications that can lead to enhanced efficacy in various applications, aligning with the growing trend of precision chemistry in modern industries.
One of the key advantages of CAS 341940-71-4 is its compatibility with green chemistry principles. As sustainability becomes a focal point in chemical manufacturing, this compound's efficient synthesis routes and minimal environmental impact have garnered attention. Industry professionals frequently search for "sustainable carbamate synthesis" or "eco-friendly agrochemical intermediates", highlighting the relevance of ethyl (3-chloro-2-methylphenyl)carbamoylformate in contemporary research.
The compound's physicochemical properties, such as solubility, stability, and reactivity, are critical for its application in formulation development. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to ensure its purity and consistency. These aspects are frequently queried in search engines, with terms like "HPLC analysis of carbamates" or "NMR characterization of agrochemical intermediates" reflecting user interest in quality control methodologies.
From a commercial perspective, ethyl (3-chloro-2-methylphenyl)carbamoylformate is supplied by leading chemical manufacturers under strict compliance with international standards. Its global market is driven by the expanding agrochemical sector and the need for innovative pharmaceutical ingredients. Searches for "CAS 341940-71-4 suppliers" or "carbamate derivatives for crop protection" underscore its industrial significance.
Future research on CAS 341940-71-4 is likely to explore its potential in drug discovery and material science. With advancements in computational chemistry, scientists can predict its interactions and optimize its performance in target applications. This aligns with the increasing popularity of "AI-driven molecular design" and "computational agrochemistry" as search trends, indicating a shift toward data-driven innovation in the field.
In summary, ethyl (3-chloro-2-methylphenyl)carbamoylformate (CAS No. 341940-71-4) represents a critical intersection of chemistry, agriculture, and pharmaceuticals. Its multifaceted applications, coupled with its alignment with sustainable practices and technological advancements, ensure its continued relevance in scientific and industrial communities worldwide.
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